Cas no 2138230-18-7 (4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid
• CAS No: 2138230-18-7
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 5844763
• PubChem ID: 165799738
• Update Time: 2025-11-01

4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid
• 2138230-18-7
• 4-({[(tert-butoxy)carbonyl]amino}methyl)-1-tert-butylpiperidine-4-carboxylic acid
• EN300-1083607

• Inchi： 1S/C16H30N2O4/c1-14(2,3)18-9-7-16(8-10-18,12(19)20)11-17-13(21)22-15(4,5)6/h7-11H2,1-6H3,(H,17,21)(H,19,20)
• InChI Key： DDUMDBDDCQWUJL-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCN(C(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid

Professional Introduction to 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic Acid (CAS No. 2138230-18-7)

4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138230-18-7, is a derivative of piperidine and features a complex structure that includes a carbamate group and a tertiary butyl substituent. The unique chemical properties of this molecule make it a valuable intermediate in the synthesis of various bioactive agents, particularly in the realm of drug discovery and molecular pharmacology.

The structure of 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid consists of a piperidine ring that is functionalized with a carbamate moiety at the 4-position and an amino-methyl group at the 1-position. The presence of the tertiary butyl group enhances the stability of the compound, making it more suitable for various synthetic applications. This structural configuration not only imparts specific chemical reactivity but also influences its biological activity, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their potential applications in treating various diseases. Piperidine-based compounds have shown promise in modulating enzyme activity, particularly in the context of kinases and other protein targets. The carbamate functional group in 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid can serve as a hinge-binding motif, allowing for precise interactions with biological targets. This feature has been exploited in the design of small-molecule inhibitors that exhibit high selectivity and potency.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The amino-methyl group provides a site for further derivatization, enabling chemists to attach various pharmacophores or functional groups. This flexibility makes 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid a versatile intermediate for constructing novel drug candidates. Recent studies have demonstrated its use in generating inhibitors targeting specific therapeutic pathways, such as those involved in cancer and inflammatory diseases.

The synthesis of 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. The use of protective groups, such as the carbamate moiety, is crucial to prevent unwanted side reactions during synthesis. Advanced techniques in organic synthesis, including catalytic methods and flow chemistry, have been employed to enhance the efficiency and scalability of production.

In terms of biological activity, preliminary studies on derivatives of this compound have revealed promising results. For instance, modifications at the piperidine ring have led to compounds with enhanced binding affinity to certain protein targets. These findings suggest that 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid could be a key component in developing next-generation therapeutics. Further research is needed to fully elucidate its potential applications and to optimize its pharmacokinetic properties.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. By leveraging computational tools, researchers can predict binding modes and optimize molecular structures for improved efficacy. These insights have guided experimental efforts and have accelerated the discovery process in drug development.

The future prospects for 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid are vast, particularly as new synthetic methodologies continue to emerge. Advances in green chemistry and sustainable practices are also expected to influence its production, ensuring that it remains accessible for widespread use in pharmaceutical research. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical applications.

In conclusion, 4-({(tert-butoxy)carbonylamino}methyl)-1-tert-butylpiperidine-4-carboxylic acid (CAS No. 2138230-18-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile reactivity make it a valuable tool for drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.